Cas no 855292-87-4 (2-bromo-1-(1,2-oxazol-3-yl)ethan-1-one)

• Product Name: 2-bromo-1-(1,2-oxazol-3-yl)ethan-1-one
• CAS No: 855292-87-4
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• CID: 4660633
• PubChem ID: 21296129
• Update Time: 2024-03-01

2-bromo-1-(1,2-oxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(isoxazol-3-yl)ethanone
• 2-bromo-1-(1,2-oxazol-3-yl)ethan-1-one
• 2-bromo-1-(1,2-oxazol-3-yl)ethanone
• A917999

• Inchi： 1S/C5H4BrNO2/c6-3-5(8)4-1-2-9-7-4/h1-2H,3H2
• InChI Key： LBLQLLDXYAESSQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CON=1)=O

Computed Properties

• Exact Mass: 188.94254g/mol
• Monoisotopic Mass: 188.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1

2-bromo-1-(1,2-oxazol-3-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones